Cas no 64074-29-9 (methyl 2-phenylpyrimidine-5-carboxylate)

• Product Name: methyl 2-phenylpyrimidine-5-carboxylate
• CAS No: 64074-29-9
• Molecular Formula: C₁₂H₁₀N₂O₂
• Molecular Weight: 214.22
• MDL: MFCD06797254
• CID: 502885
• PubChem ID: 11206661

methyl 2-phenylpyrimidine-5-carboxylate Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-phenyl-, methyl ester
• 2-PHENYL-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 2-phenylpyrimidine-5-carboxylate
• 2-Phenylpyrimidin-5-carbonsaeuremethylester
• 64074-29-9
• DTXSID00458729
• 2-phenylpyrimidine-5-carboxylic acid methyl ester
• MFCD06797254
• AKOS027379978
• 5-Pyrimidinecarboxylicacid,2-phenyl-,methyl ester
• Z892747218
• A19012
• MS-22510
• SCHEMBL2316603
• CS-0290320
• Methyl 2-phenyl-5-pyrimidinecarboxylate
• Methyl2-phenylpyrimidine-5-carboxylate
• FT-0705034
• SOMJCOFUAUMQPG-UHFFFAOYSA-N
• DB-073437

• MDL： MFCD06797254
• InChIKey： SOMJCOFUAUMQPG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10N2O2/c1-16-12(15)10-7-13-11(14-8-10)9-5-3-2-4-6-9/h2-8H,1H3
• SMILES： COC(=O)C1=CN=C(C2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 214.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.074228
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Experimental Properties

• LogP: 1.93020
• PSA: 52.08000
• Boiling Point: 280.9 °C at 760 mmHg
• Melting Point: 161.5 - 163.5 deg C
• Flash Point: 123.7 °C
• Color/Form: 灰白的-黄色
• Density: 1.196